Cas no 4214-79-3 (5-Chloro-2(1H)-pyridinone)

• Product Name: 5-Chloro-2(1H)-pyridinone
• CAS No: 4214-79-3
• MF: C₅H₄ClNO
• MW: 129.544360160828
• MDL: MFCD00006275
• CID: 84965
• PubChem ID: 87566265
• Update Time: 2025-05-24

5-Chloro-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxypyridine
• 5-Chloro-2-hydrxypyridine
• 2-Hydroxy-5-chloropyridine
• 5-chloro-1H-pyridin-2-one
• 5-Chloro-2-pyridinol
• 5-Chloropyridin-2(1H)-one
• 5-Chloro-2(1H)-pyridinone
• 5-Chloro-2-pyridone
• 5-Chloropyridin-2-ol
• 5-Chloro-2-pyridol
• 2(1H)-Pyridinone, 5-chloro-
• R7A6F5D3KY
• SZFUWUOHDRMCKD-UHFFFAOYSA-N
• 5-Chloro-2-hydroxypyridine (5-Chloro-2-pyridinol)
• ST093059
• 5-chloropyridone
• PubChem1187
• 5-chloropyrid-2-one
• 5-chloropyridine-2-ol
• 5-chloro-
• 5-chloro-pyrid-2-one
• 5-
• 5-chloro-1,2-dihydropyridin-2-one
• CS-W009538
• HY-W008822
• 4214-79-3
• A26151
• 5-CHLORO-1H-2-PYRIDINONE
• EN300-114649
• I10252
• AC-907/25014042
• EU-0066770
• Q-103395
• TS-03566
• CHEMBL4535875
• Q27287885
• NS00031112
• 5-Chloro-2(1h)-pyridinone;2-Pyridinol,6-chloro-(9CI);6-chloropyridone
• 13466-36-9
• AKOS002665622
• 2(1H)-Pyridone, 5-chloro-
• Z2235409237
• GS-6569
• AC-5171
• SY012331
• 2-PYRIDINOL, 5-CHLORO-
• DTXSID1022215
• 5-Chloro-2-hydroxy-pyridine
• 5-chloro-2-hydroxy pyridine
• AM62356
• MFCD00006275
• W-106280
• A26150
• FT-0620255
• 5-CHLORO-2(1H)-PYRIDONE
• EINECS 224-146-1
• 5-Chloro-2-hydroxypyridine, 97%
• InChI=1/C5H4ClNO/c6-4-1-2-5(8)7-3-4/h1-3H,(H,7,8
• SCHEMBL246256
• 3-Chloro-6-hydroxypyridine
• UNII-R7A6F5D3KY
• AKOS000431448
• C1245
• 5-chloro-pyridin-2-ol
• DB-002224
• BBL027573
• DB-013276
• STL146649
• pyridine, 5-chloro-2-hydroxy-
• pyridine, 5-chloro-1,2-dihydro-2-oxo-

• MDL： MFCD00006275
• Inchi： 1S/C5H4ClNO/c6-4-1-2-5(8)7-3-4/h1-3H,(H,7,8)
• InChI Key： SZFUWUOHDRMCKD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(NC=1)=O
• BRN： 2020

Computed Properties

• Exact Mass: 128.99800
• Monoisotopic Mass: 128.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.2309 (rough estimate)
• Melting Point: 163.0 to 166.0 deg-C
• Boiling Point: 290.7°C at 760 mmHg
• Flash Point: 129.6℃
• Refractive Index: 1.4510 (estimate)
• PSA: 33.12000
• LogP: 1.44060
• Solubility: Uncertain

5-Chloro-2(1H)-pyridinone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-Chloro-2(1H)-pyridinone

Comprehensive Overview of 5-Chloro-2(1H)-pyridinone (CAS No. 4214-79-3): Properties, Applications, and Innovations

5-Chloro-2(1H)-pyridinone (CAS No. 4214-79-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated pyridinone derivative is characterized by its unique molecular structure, featuring a chloro-substituted pyridine ring and a reactive 2(1H)-pyridinone moiety. Its versatility as a building block in organic synthesis has made it a subject of interest for researchers exploring novel bioactive molecules.

The compound's molecular formula (C5H4ClNO) and molecular weight (129.55 g/mol) reflect its compact yet functionally rich architecture. Recent studies highlight its potential as a precursor for antimicrobial agents, with particular relevance in addressing growing concerns about antibiotic resistance – a trending topic in medical research. The presence of both hydrogen bond donor (N-H) and acceptor (C=O) groups contributes to its interesting supramolecular chemistry properties, which are frequently searched in computational chemistry forums.

In material science applications, 5-Chloro-2(1H)-pyridinone demonstrates remarkable potential for developing organic electronic materials, aligning with current industry demands for sustainable alternatives to conventional semiconductors. Its photophysical properties have been investigated for possible use in OLED technologies, a hot topic in green energy discussions. The compound's ability to participate in metal coordination chemistry also makes it valuable for designing catalysts and sensors.

Synthetic methodologies for 4214-79-3 continue to evolve, with recent literature emphasizing green chemistry approaches – a frequently searched term in academic databases. Modern protocols focus on atom-efficient reactions and catalytic processes to improve yield and reduce environmental impact. These developments address the pharmaceutical industry's growing emphasis on process intensification and sustainable manufacturing practices.

Analytical characterization of 5-Chloro-2(1H)-pyridinone typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's tautomeric equilibrium between the pyridinone and pyridinol forms presents an interesting case study for structural dynamics research, a subject gaining traction in physical chemistry circles. These properties make it a valuable model compound for teaching advanced spectroscopic interpretation skills.

From a commercial perspective, CAS 4214-79-3 maintains steady demand in the fine chemicals market, particularly for pharmaceutical intermediates. Its stability profile and well-documented structure-activity relationships contribute to its popularity among medicinal chemists designing targeted therapies. Recent patent literature reveals innovative applications in kinase inhibitor development, connecting to current cancer research trends.

Safety considerations for handling 5-Chloro-2(1H)-pyridinone follow standard laboratory protocols for heterocyclic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during manipulation – a frequently searched workplace safety topic. Storage typically requires protection from moisture and light to maintain compound integrity.

The future research landscape for 4214-79-3 appears promising, with emerging studies exploring its potential in bioconjugation chemistry and prodrug design. These applications align with current pharmaceutical industry priorities for targeted drug delivery systems. Additionally, its structural features make it a candidate for developing metal-organic frameworks (MOFs), a rapidly growing field in materials science.

Environmental fate studies of 5-Chloro-2(1H)-pyridinone indicate moderate biodegradability under specific conditions, making it a subject of interest for green chemistry assessments. This aspect connects with increasing regulatory focus on environmental impact of chemical substances – a trending topic in industrial ecology discussions. Research continues to optimize its synthetic pathways to minimize waste generation.

In academic settings, CAS No. 4214-79-3 serves as an excellent example for teaching heterocyclic chemistry principles and substitution pattern effects on reactivity. Its well-characterized properties make it ideal for demonstrating advanced spectral interpretation techniques in graduate-level organic chemistry courses. These educational applications contribute to its continued relevance in chemical education.

The global market for 5-Chloro-2(1H)-pyridinone reflects broader trends in specialty chemicals demand, with particular growth in the Asia-Pacific region. Quality standards typically require ≥98% purity for most applications, with specialized grades available for pharmaceutical intermediates. Supply chain considerations have gained attention recently, prompting discussions about localized production strategies.

Technological advancements in process analytical technology (PAT) have improved manufacturing consistency for 4214-79-3, addressing industry needs for quality by design approaches. These developments connect with current good manufacturing practice (cGMP) requirements in pharmaceutical production – a frequently searched regulatory topic. Continuous processing methods are being explored to enhance production efficiency.

Innovative applications continue to emerge for 5-Chloro-2(1H)-pyridinone, including potential uses in agricultural chemistry as a scaffold for novel plant protection agents. This aligns with global needs for sustainable crop protection solutions. Research also explores its derivatives as potential enzyme modulators, connecting to drug discovery efforts for metabolic disorders.

From a regulatory perspective, CAS 4214-79-3 is not currently subject to significant restrictions in most jurisdictions, though standard chemical safety protocols apply. Its status is periodically reviewed by regulatory bodies, with updates typically addressing workplace exposure limits and environmental release guidelines – topics of ongoing professional discussion.